Cas no 1247108-99-1 (2-1-(trifluoroacetyl)piperidin-3-ylacetic acid)

• Product Name: 2-1-(trifluoroacetyl)piperidin-3-ylacetic acid
• CAS No: 1247108-99-1
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• MDL: MFCD16839349
• CID: 5242327
• PubChem ID: 62689052
• Update Time: 2025-06-12

2-1-(trifluoroacetyl)piperidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(trifluoroacetyl)piperidin-3-yl]acetic acid
• 2-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]acetic acid
• 3-Piperidineacetic acid, 1-(2,2,2-trifluoroacetyl)-
• 2-1-(trifluoroacetyl)piperidin-3-ylacetic acid

• MDL： MFCD16839349
• Inchi： 1S/C9H12F3NO3/c10-9(11,12)8(16)13-3-1-2-6(5-13)4-7(14)15/h6H,1-5H2,(H,14,15)
• InChI Key： FDMFMAFPMNVTBX-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(CC(=O)O)C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6

Additional information on 2-1-(trifluoroacetyl)piperidin-3-ylacetic acid

Introduction to 2-1-(trifluoroacetyl)piperidin-3-ylacetic Acid (CAS No. 1247108-99-1) and Its Emerging Applications in Chemical Biology

2-1-(trifluoroacetyl)piperidin-3-ylacetic acid, identified by the chemical identifier CAS No. 1247108-99-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of piperidine derivatives, which are widely recognized for their role in pharmaceutical and agrochemical applications. The presence of a trifluoroacetyl group and an acetic acid moiety in its molecular structure imparts distinct reactivity and biological activity, making it a valuable scaffold for drug discovery and material science research.

The trifluoroacetyl substituent is particularly noteworthy, as trifluoromethyl groups are frequently incorporated into bioactive molecules to enhance metabolic stability, lipophilicity, and binding affinity. In the context of 2-1-(trifluoroacetyl)piperidin-3-ylacetic acid, this group likely contributes to the compound's ability to interact with biological targets in a specific manner, potentially modulating enzyme activity or receptor binding. The piperidine ring itself is a common pharmacophore found in numerous FDA-approved drugs, further suggesting that this compound may have therapeutic potential.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological relevance of such derivatives more efficiently. Studies have indicated that piperidine-based compounds can serve as effective inhibitors or modulators of various cellular pathways. For instance, modifications at the 3-position of the piperidine ring have been shown to influence binding interactions with proteases and kinases, which are key targets in oncology and inflammatory diseases. The acetic acid side chain in 2-1-(trifluoroacetyl)piperidin-3-ylacetic acid may also play a role in fine-tuning its solubility and bioavailability, making it suitable for formulation into drug candidates.

In light of these properties, researchers have begun investigating 2-1-(trifluoroacetyl)piperidin-3-ylacetic acid as a precursor for synthesizing novel bioactive molecules. Its versatility allows for further functionalization through techniques such as nucleophilic substitution or condensation reactions, enabling the creation of libraries of derivatives with tailored properties. This approach aligns with the growing trend toward structure-based drug design, where computational models predict optimal modifications to enhance efficacy and reduce off-target effects.

The compound's relevance extends beyond pharmaceutical applications. In materials science, fluorinated piperidine derivatives are being explored for their potential use in liquid crystals, organic electronics, and polymer additives. The electron-withdrawing nature of the trifluoroacetyl group can influence electronic properties, making this class of compounds attractive for developing advanced materials with specific optical or conductive behaviors. Such interdisciplinary applications highlight the broad utility of molecules like 2-1-(trifluoroacetyl)piperidin-3-ylacetic acid.

From a synthetic chemistry perspective, the synthesis of 2-1-(trifluoroacetyl)piperidin-3-ylacetic acid presents an interesting challenge due to the need for precise functional group manipulation. Modern synthetic strategies often employ transition-metal catalysis or organometallic reagents to achieve high selectivity and yield. For example, palladium-catalyzed cross-coupling reactions could be utilized to introduce the piperidine core, while trifluoromethylation techniques could be employed to attach the trifluoroacetyl moiety. These methods not only showcase the compound's synthetic accessibility but also underscore the importance of innovative synthetic methodologies in modern drug discovery.

Evaluation of 2-1-(trifluoroacetyl)piperidin-3-ylacetic acid in preclinical models has revealed promising preliminary results regarding its interaction with biological targets. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders or cancer progression. While further studies are required to fully elucidate its mechanism of action and therapeutic potential, these findings warrant deeper investigation into its pharmacological properties. Collaborative efforts between medicinal chemists and biochemists are essential to translate these early observations into actionable insights for drug development.

The growing interest in fluorinated heterocycles like 2-1-(trifluoroacetyl)piperidin-3-ylacetic acid reflects broader trends in medicinal chemistry toward designing molecules with enhanced physicochemical properties. Fluorine atoms can significantly alter hydrophobicity, metabolic stability, and pharmacokinetics, all critical factors in drug design. As computational tools improve our ability to predict these effects, compounds such as this one are likely to become increasingly prevalent in early-stage drug discovery programs.

Future research directions may focus on exploring analogs of 2-1-(trifluoroacetyl)piperidin-3-ylacetic acid by modifying other functional groups or substituents while maintaining the core scaffold. This systematic approach will help identify structural features that optimize biological activity while minimizing potential toxicity or side effects. Additionally, advancements in green chemistry principles may guide more sustainable synthetic routes for producing this compound at scale.

In conclusion,2-1-(trifluoroacetyl)piperidin-3-ylacetic acid (CAS No. 1247108-99-1) represents a promising candidate for further exploration in chemical biology and drug discovery due to its unique structural features and potential biological activities. Its combination of a piperidine core with a trifluoroacetyl group offers versatility for synthetic modification and functionalization, while preliminary studies suggest its relevance as a modulator of key biological pathways. As research continues to uncover new applications for this class of compounds,2-trifluoromethylated piperidine derivatives like this one will likely play an increasingly important role in advancing both therapeutic interventions and material science innovations.